Cas no 5750-76-5 (2,4,5-Trichloropyrimidine)
2,4,5-Trichloropyrimidine is a heterocyclic organic compound featuring a pyrimidine core substituted with three chlorine atoms at the 2, 4, and 5 positions. This chlorinated pyrimidine derivative serves as a versatile intermediate in pharmaceutical and agrochemical synthesis, enabling selective functionalization due to its reactive chlorine sites. Its high purity and stability make it suitable for use in nucleophilic substitution reactions, facilitating the production of more complex pyrimidine-based structures. The compound’s well-defined reactivity profile allows for precise modifications, supporting applications in drug discovery and specialty chemical development. Proper handling under controlled conditions is recommended due to its potential reactivity with nucleophiles and moisture-sensitive nature.
2,4,5-Trichloropyrimidine structure
Product Name:2,4,5-Trichloropyrimidine
CAS No:5750-76-5
MF:C4HCl3N2
MW:183.423137426376
MDL:MFCD03788200
CID:46153
PubChem ID:237259
Update Time:2025-10-29
2,4,5-Trichloropyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 2,4,5-Trichloropyrimidine
- 2,4,5-Trichloropyrim
- 2,5,6-Trichloropyrimidine
- CR-4
- 2,3-DIHYDRO-1H-INDEN-5-YL HYDROSULFIDE
- 2,4,5-trichloro-pyrimidine
- 2,4,5-Trichlor-pyrimidin
- 5-chloro-2,4-dichloro-pyrimidine
- trichloropyrimidine
- NSC40593
- Pyrimidine, 2,4,5-trichloro-
- PubChem5302
- zlchem 1349
- Pyrimidine, trichloro-
- 2,5-Trichloropyrimidine
- 2,4,5 trichloropyrimidine
- Pyrimidine,4,5-trichloro-
- 2,4,5-trichloro pyrimidine
- 2,4,5-Trichloropyrimidine;
- KSC185O5L
- 2, 4, 5-trichloropyrimidine
- 2,4,5-Trichloropyrimidine #
- 2,4,5-Trichloro -pyrimidine
- CH
- 2,5,6-Trichloropyrimidine pound>>2,4,5-Trichloro-pyrimidine
- PS-6115
- 2,4,5-Trichloropyrimidine, 99%
- UNII-CML8RAP55R
- BCP30665
- CS-D0821
- DTXSID50206116
- T2512
- W-203164
- MFCD03788200
- AKOS005255047
- AC-1159
- BP-10705
- CML8RAP55R
- AB15936
- 5-chloro-2,4-dichloropyrimidine
- CHEMBL1979246
- NCI60_003837
- NSC 40593
- 5750-76-5
- NSC-40593
- FT-0601169
- A8198
- AM20100409
- Z1203162338
- EN300-99395
- SCHEMBL155314
- STL554484
- DB-005127
- BBL100690
-
- MDL： MFCD03788200
- Inchi： 1S/C4HCl3N2/c5-2-1-8-4(7)9-3(2)6/h1H
- InChI Key： GIKMWFAAEIACRF-UHFFFAOYSA-N
- SMILES： ClC1=CN=C(N=C1Cl)Cl
- BRN： 4449
Computed Properties
- Exact Mass: 181.92100
- Monoisotopic Mass: 181.921
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 99.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 25.8
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.8
Experimental Properties
- Color/Form: COLORLESS LIQUID
- Density: 1.6001 g/mL at 25 °C(lit.)
- Boiling Point: 96°C/12mmHg(lit.)
- Flash Point: Fahrenheit: >228.2 ° f
Celsius: >109 ° c - Refractive Index: n20/D 1.574(lit.)
- Water Partition Coefficient: Not miscible or difficult to mix in water.
- PSA: 25.78000
- LogP: 2.43680
- Solubility: Not determined
2,4,5-Trichloropyrimidine Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H315,H319,H335
- Warning Statement： P261,P305+P351+P338
- Hazardous Material transportation number：3267
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S36
-
Hazardous Material Identification：
- Packing Group：III
- Hazard Level：8
- Risk Phrases：R36/37/38
- Packing Group：III
- Safety Term：8
- HazardClass：9
- PackingGroup：None
- Storage Condition：Inert atmosphere,2-8°C
2,4,5-Trichloropyrimidine Customs Data
- HS CODE：2933599090
- Customs Data：
China Customs Code:
2933599090Overview:
2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2,4,5-Trichloropyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 040380-5g |
2,4,5-Trichloro-pyrimidine |
5750-76-5 | 98% | 5g |
￡10.00 | 2022-03-01 | |
| Fluorochem | 040380-25g |
2,4,5-Trichloro-pyrimidine |
5750-76-5 | 98% | 25g |
￡24.00 | 2022-03-01 | |
| Fluorochem | 040380-100g |
2,4,5-Trichloro-pyrimidine |
5750-76-5 | 98% | 100g |
￡70.00 | 2022-03-01 | |
| AstaTech | 59920-5/G |
2,4,5-TRICHLORO-PYRIMIDINE |
5750-76-5 | 97% | 5/G |
$18 | 2022-06-01 | |
| AstaTech | 59920-10/G |
2,4,5-TRICHLORO-PYRIMIDINE |
5750-76-5 | 97% | 10/G |
$38 | 2021-07-03 | |
| AstaTech | 59920-2*25/G |
2,4,5-TRICHLORO-PYRIMIDINE |
5750-76-5 | 97% | 2*25/G |
$75 | 2021-07-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T116108-100g |
2,4,5-Trichloropyrimidine |
5750-76-5 | 98% | 100g |
¥478.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T116108-1g |
2,4,5-Trichloropyrimidine |
5750-76-5 | 98% | 1g |
¥29.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T116108-25g |
2,4,5-Trichloropyrimidine |
5750-76-5 | 98% | 25g |
¥135.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T116108-5g |
2,4,5-Trichloropyrimidine |
5750-76-5 | 98% | 5g |
¥50.90 | 2023-09-01 |
2,4,5-Trichloropyrimidine Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:5750-76-5)2,4,5-Trichloropyrimidine
Order Number:sfd1306;1680383
Stock Status:in Stock
Quantity:200kg/Company Customization
Purity:99.9%/98%
Pricing Information Last Updated:Friday, 19 July 2024 14:32
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:5750-76-5)2,4,5-Trichloropyrimidine
Order Number:A8198
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 05:10
Price ($):175.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:5750-76-5)2,4,5-Trichloropyrimidine
Order Number:LE14484;LE1680383;LE009
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:10
Price ($):discuss personally
Email:18501500038@163.com
2,4,5-Trichloropyrimidine Related Literature
-
1. Structure-based discovery of potent inhibitors of Axl: design, synthesis, and biological evaluationShuang Wu,Min Liao,Minxiong Li,Mingming Sun,Ning Xi,Youlin Zeng RSC Med. Chem. 2022 13 1246
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Brandon L. Coles-Taylor,Maximilian S. McCallum,J. Scott Lee,Brian W. Michel Org. Biomol. Chem. 2018 16 8639
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Cecilia Russell,Andrew J. S. Lin,Peter Hains,Michela I. Simone,Phillip J. Robinson,Adam McCluskey RSC Adv. 2015 5 93433
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4. New vinylogous mesomeric betaines: synthesis and tautomerism of pyridiniopyrimidine appended 5-iminopenta-1,3-dienolatesAndreas Schmidt,Martin Nieger J. Chem. Soc. Perkin Trans. 1 1999 1325
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Jie Wang,Shangfei Wei,Tong Li,Lingyun Xing,Meng Cao,Nan Jiang,Ming Guo,Daiying Zuo,Xin Zhai New J. Chem. 2020 44 5850
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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:5750-76-5)2,4,5-Trichloropyrimidine
Purity:99.9%/98%
Quantity:200kg/Company Customization
Price ($):Inquiry/Inquiry
Amadis Chemical Company Limited
(CAS:5750-76-5)2,4,5-Trichloropyrimidine
Purity:99%
Quantity:500g
Price ($):175.0